
Commercial suppliers of Ethyl 2-
aminopyrimidine-5-carboxylate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ethyl 2-aminopyrimidine-5-

carboxylate

Cat. No.: B112800 Get Quote

An In-depth Technical Guide to Ethyl 2-aminopyrimidine-5-carboxylate for Researchers,

Scientists, and Drug Development Professionals

Introduction
Ethyl 2-aminopyrimidine-5-carboxylate is a heterocyclic organic compound that serves as a

crucial building block in the synthesis of a wide array of biologically active molecules.[1] Its

pyrimidine core is a key structural motif found in numerous pharmaceuticals, including antiviral,

antihypertensive, and anticancer agents.[2] This technical guide provides a comprehensive

overview of the commercial availability of Ethyl 2-aminopyrimidine-5-carboxylate, its

physicochemical properties, and its applications in research and drug development.

Commercial Suppliers and Product Specifications
The following tables summarize the key commercial suppliers of Ethyl 2-aminopyrimidine-5-
carboxylate and their respective product specifications. This data is intended to facilitate the

procurement of this compound for research and development purposes.

Table 1: Commercial Suppliers of Ethyl 2-aminopyrimidine-5-carboxylate
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Supplier Country
Contact
Information

Notes

Fluorochem (via

CymitQuimica)
Spain --INVALID-LINK--

Products are intended

for laboratory use

only.[3]

Shanghai Yuanye Bio-

Technology Co., Ltd.
China --INVALID-LINK--

Offers the product for

pharmaceutical

applications.[4]

Aldlab Chemicals,

LLC
USA

Technical support

available

Provides MSDS and

Certificate of Analysis.

[5]

Table 2: Product Specifications

Supplier Purity
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Appearance

Fluorochem

(via

CymitQuimic

a)

98%[3]
57401-76-

0[3]

C7H9N3O2[3

]
167.168[3] Solid[3]

Shanghai

Yuanye Bio-

Technology

Co., Ltd.

97%[4]
57401-76-

0[4]
C7H9N3O2 Not Specified

White

powder[4]

Aldlab

Chemicals,

LLC

95%[5]
57401-76-

0[5]

C7H9N3O2[5

]
167.17[5] Not Specified

Table 3: Physicochemical Properties
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Property Value Source

IUPAC Name
ethyl 2-aminopyrimidine-5-

carboxylate
PubChem[6]

InChIKey
GCGQBUJYXVSZBS-

UHFFFAOYSA-N
PubChem[6]

SMILES CCOC(=O)c1cnc(N)nc1 Aldlab Chemicals[5]

XLogP3 0.2 PubChem[6]

Synthesis and Experimental Protocols
The synthesis of Ethyl 2-aminopyrimidine-5-carboxylate and its derivatives is a topic of

significant interest in medicinal chemistry. While specific, detailed protocols from suppliers are

not publicly available, the scientific literature provides valuable insights into general synthetic

methodologies.

General Synthesis of 2-Substituted Pyrimidine-5-
Carboxylic Esters
A common method for synthesizing 2-substituted pyrimidine-5-carboxylic esters involves the

reaction of amidinium salts with a suitable precursor. One such method utilizes the sodium salt

of 3,3-dimethoxy-2-methoxycarbonylpropen-1-ol, which reacts with a variety of amidinium salts

to yield the corresponding pyrimidine derivatives in moderate to excellent yields.[7] This

approach is valued for its high-yielding and direct nature, allowing for the synthesis of

pyrimidines without substitution at the 4-position.[7]

Key Steps in a Representative Synthesis:

Preparation of the Precursor: The sodium salt of 3,3-dimethoxy-2-methoxycarbonylpropen-1-

ol is prepared by condensing methyl formate with methyl 3,3-dimethoxypropionate in the

presence of sodium hydride.[7]

Condensation Reaction: The prepared sodium salt is then reacted with an appropriate

amidinium salt. This condensation reaction forms the pyrimidine ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/295889
https://pubchem.ncbi.nlm.nih.gov/compound/295889
https://aldlab.com/demo/productShow_id_155121.html
https://pubchem.ncbi.nlm.nih.gov/compound/295889
https://www.benchchem.com/product/b112800?utm_src=pdf-body
https://www.organic-chemistry.org/abstracts/literature/143.shtm
https://www.organic-chemistry.org/abstracts/literature/143.shtm
https://www.organic-chemistry.org/abstracts/literature/143.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workup and Purification: The reaction mixture is then subjected to a standard workup

procedure, which may include extraction and evaporation, followed by purification, often

through recrystallization, to yield the final product.[8]

Starting Materials

Reaction Product
Amidinium Salt

Condensation Reaction

Propenol Derivative

Ethyl 2-aminopyrimidine-5-carboxylateYields

Click to download full resolution via product page

Caption: General workflow for the synthesis of pyrimidine esters.

Applications in Drug Discovery and Development
Ethyl 2-aminopyrimidine-5-carboxylate is a versatile intermediate in the synthesis of more

complex molecules with potential therapeutic applications. The 2-aminopyrimidine scaffold is a

common feature in a variety of pharmacologically active compounds.

Role as a Chemical Intermediate
The primary application of Ethyl 2-aminopyrimidine-5-carboxylate is as a starting material or

intermediate in multi-step organic synthesis. Its functional groups—the amino group and the

carboxylate ester—provide reactive sites for further chemical modifications, allowing for the

construction of diverse molecular architectures.

Derivatives of pyrimidine-5-carboxylic acid have been investigated for a range of biological

activities, including:

Antihypertensive properties[2]

Antiviral activity[2]
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Anticancer potential[1]

The synthesis of novel derivatives often involves the modification of the 2-amino group or the

5-carboxylate group to explore structure-activity relationships and optimize for desired

pharmacological properties.

Core Scaffold
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Caption: Role in the development of therapeutic agents.

Safety and Handling
Ethyl 2-aminopyrimidine-5-carboxylate is classified with several hazard statements,

including H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious

eye irritation), and H335 (May cause respiratory irritation).[6] It is intended for research and

development use only and not for medicinal, household, or other uses.[9] Appropriate personal

protective equipment, including gloves, eye protection, and respiratory protection, should be

used when handling this compound.[9] Store in a well-ventilated place and keep the container

tightly closed.[9]
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Conclusion
Ethyl 2-aminopyrimidine-5-carboxylate is a readily available chemical intermediate with

significant applications in the field of medicinal chemistry and drug discovery. Its versatile

structure allows for the synthesis of a wide range of derivatives with potential therapeutic value.

This guide provides researchers and drug development professionals with the necessary

information to source and utilize this important compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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